N-(4-cyclohexylphenyl)-2-(2-hydroxyethylthio)acetamide

• Molecular Formula: C16H23NO2S
• Molecular Weight: 293.4 g/mol
• IUPAC Name: N-(4-cyclohexylphenyl)-2-(2-hydroxyethylsulfanyl)acetamide
• InChI: InChI=1S/C16H23NO2S/c18-10-11-20-12-16(19)17-15-8-6-14(7-9-15)13-4-2-1-3-5-13/h6-9,13,18H,1-5,10-12H2,(H,17,19)
• InChI Key: MLMYFSLCGJWPBN-UHFFFAOYSA-N
• SMILES: C1CCC(CC1)C2=CC=C(C=C2)NC(=O)CSCCO

Description

N-(4-cyclohexylphenyl)-2-(2-hydroxyethylthio)acetamide is an anilide.

Scientific Research Applications

Synthesis and Chemical Reactivity

N-(4-cyclohexylphenyl)-2-(2-hydroxyethylthio)acetamide and its derivatives are important in the field of chemical synthesis and reactivity. For instance, N-(2-Hydroxyphenyl)acetamide is used as an intermediate in the natural synthesis of antimalarial drugs. The monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, which is a related compound, has been studied using various catalysts and acyl donors, highlighting the chemical versatility and potential of these compounds in synthetic pathways (Magadum & Yadav, 2018).

Catalytic Processes

The compound's derivatives have been explored in catalytic processes. For example, the hydrogenation of N-(3-nitro-4- methoxyphenyl)acetamide into N-(3-amino-4-methoxyphenyl)acetamide using a novel catalyst demonstrates the compound's utility in green chemistry applications (Zhang, 2008).

Structural and Property Analysis

Studies have investigated the structural aspects and properties of related compounds. Research on salt and inclusion compounds of 8-hydroxyquinoline-based amides, which include derivatives similar to N-(4-cyclohexylphenyl)-2-(2-hydroxyethylthio)acetamide, reveals insights into their crystal structures and fluorescence properties (Karmakar, Sarma, & Baruah, 2007).

Anti-inflammatory and Anti-arthritic Properties

Some derivatives have shown potential in biomedical applications, such as their anti-inflammatory and anti-arthritic properties. A study on N-(2-hydroxy phenyl) acetamide, a similar compound, demonstrated its effectiveness in reducing inflammation-related cytokines and reactive oxygen species in adjuvant-induced arthritic rats (Jawed, Shah, Jamall, & Simjee, 2010).

Novel Compound Synthesis

Research into the synthesis of new compounds, using derivatives as intermediates, highlights their significance in pharmaceutical and material science. For example, the synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides illustrates the role of these compounds in creating novel substances with potential anticancer activity (Evren, Yurttaş, Eksellı, & Akalın-Çiftçi, 2019).